molecular formula C11H12N2O3S B8671154 3-Methyl-5-[4-(methylsulfonyl)benzyl]-1,2,4-oxadiazole CAS No. 346629-84-3

3-Methyl-5-[4-(methylsulfonyl)benzyl]-1,2,4-oxadiazole

Cat. No.: B8671154
CAS No.: 346629-84-3
M. Wt: 252.29 g/mol
InChI Key: RRNYZCQFPGPRQJ-UHFFFAOYSA-N
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Description

3-Methyl-5-[4-(methylsulfonyl)benzyl]-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

346629-84-3

Molecular Formula

C11H12N2O3S

Molecular Weight

252.29 g/mol

IUPAC Name

3-methyl-5-[(4-methylsulfonylphenyl)methyl]-1,2,4-oxadiazole

InChI

InChI=1S/C11H12N2O3S/c1-8-12-11(16-13-8)7-9-3-5-10(6-4-9)17(2,14)15/h3-6H,7H2,1-2H3

InChI Key

RRNYZCQFPGPRQJ-UHFFFAOYSA-N

Canonical SMILES

CC1=NOC(=N1)CC2=CC=C(C=C2)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(methylsulfonyl)phenylacetic acid (15 g, 70 mmol) in DMF (300 mL) at r.t., was added carbonyldiimidazole (12.5 g, 77 mmol). After 0.5 h at r.t., acetamide oxime (5.7 g, 77 mmol) was added. After stirring the resulting mixture overnight at r.t., the mixture was heated to 120° C. for 6 h. After cooling to r.t., the mixture was quenched with H2O, and extracted with EtOAc. The organic extracts were washed (H2O, brine), dried (MgSO4), filtered and concentrated. Purification by flash chromatography (Hex:EtOAc, 1:1) yielded (3-Methyl-1,2,4-oxadiazol-5-yl) [4-(methylsulfonyl)phenyl]methane.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
12.5 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One

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